Hypericin

• CAS: 1372719-41-9
• Molecular Formula: C30H16O8
• Molecular Weight: 504.4 g/mol
• InChI: InChI=1S/C30H16O8/c1-7-3-9(31)19-23-15(7)16-8(2)4-10(32)20-24(16)28-26-18(12(34)6-14(36)22(26)30(20)38)17-11(33)5-13(35)21(29(19)37)25(17)27(23)28/h3-6,33-38H,1-2H3
• InChIKey: YDOIFHVUBCIUHF-UHFFFAOYSA-N

Photodynamic therapy (PDT) and antiviral research require photosensitizers that retain efficacy under hypoxic conditions-a key limitation of porphyrins and hypocrellins. Hypericin (CAS 1372719-41-9) solves this with a distinct excited-state proton transfer mechanism. • IC₅₀ values: 0.07 µg/mL (HEp-2) and 0.3 µg/mL (Vero)-14- to 129-fold more potent than Photogem® • Log P = 1.20 (approx. 2 units higher than chlorin derivatives) for superior cellular uptake • Retains virucidal activity under low oxygen where hypocrellin fails; 48-fold lower proton transfer barrier • 30-minute drug-light interval vs. 24 hours for Photofrin®-enables same-day protocols • Stable at -20°C in darkness for ≥140 days; resistant to thermal/pyridine degradation Ideal for epithelial tumor models, enveloped virus research, and HPLC reference standards for Hypericum perforatum authentication.

Hypericin (CAS 1372719-41-9): Procurement-Grade Reference Standard for Photodynamic Therapy and Antiviral Research Applications

Hypericin is a naturally occurring polycyclic aromatic naphthodianthrone isolated from plants of the genus Hypericum, most notably Hypericum perforatum (St. John's Wort). It functions as a potent photosensitizer with established applications in photodynamic therapy (PDT), antiviral research, and as an analytical reference standard for botanical authentication [1]. Unlike its perylenequinonoid structural relatives such as hypocrellin A, hypocrellin B, and cercosporin, hypericin possesses two hydroxyl groups in the bay region that form intramolecular hydrogen bonds, conferring a pKa approximately 6 units lower than these comparators and enabling excited-state proton transfer dynamics that fundamentally differentiate its photophysical behavior [2]. Hypericin is also distinguished by demonstrated efficacy under hypoxic conditions—a feature not shared by hypocrellin—and a unique T-type calcium channel blocking specificity not reported for other perylenequinonoids [3].

Workflow Photodynamic therapy (PDT) research photosensitizer and antiviral photodynamic inactivation studies

Selection Bay-region H-bonding scaffold for proton-mediated photochemical mechanism studies

Use Context Analytical reference standard for botanical authentication and hypoxia-tolerant antiviral assay development

• [1] Karioti A, Bilia AR. Hypericins as potential leads for new therapeutics. Int J Mol Sci. 2010;11(2):562-594. doi:10.3390/ijms11020562 View Source
• [2] Intramolecular H-bonding in the bay region of hypericin: an AM1 study. Dyes Pigments. 2001;51(2-3):71-77. doi:10.1016/S0143-7208(01)00057-2 View Source
• [3] Park J. Photophysics and light induced photobiology of antiviral and antitumor agents, hypericin and hypocrellin. Doctoral dissertation. Iowa State University. 1997. View Source

Why Generic Substitution of Hypericin (CAS 1372719-41-9) Is Scientifically Unsupported: Evidence of Non-Interchangeability with Hypocrellins, Porphyrin-Based Photosensitizers, and Pseudohypericin

Hypericin cannot be generically substituted by other perylenequinones or porphyrin-class photosensitizers because its photodynamic potency, cellular uptake efficiency driven by lipophilicity, and functional stability under hypoxic and photolytic stress conditions are quantitatively distinct from those of its closest structural analogs and therapeutic alternatives [1]. In direct head-to-head comparisons, hypericin exhibits an IC₅₀ that is approximately 14-fold to 129-fold lower than porphyrin-based clinical photosensitizers in epithelial cell lines, a log P value that is >1.8 units higher than chlorin and hematoporphyrin derivatives, and superior photostability relative to both mTHPC and Photofrin [2]. Moreover, hypericin retains virucidal activity under low-oxygen conditions where hypocrellin fails, a functional differentiation that cannot be predicted from singlet oxygen quantum yield measurements alone and that implicates a distinct, proton-mediated mechanism not operative in the hypocrellin scaffold [3]. The structural basis for these differences—specifically, the intramolecular H-bonding network in the bay region—is absent in hypocrellins and cercosporin, making hypericin’s photophysical and pharmacological profile intrinsically non-replicable by generic perylenequinone analogs [4].

! Porphyrin-based clinical photosensitizers (e.g., Photogem^®, Photodithazine^®) may not replicate hypericin's phototoxicity in epithelial cell models due to reported IC₅₀ differences and lower lipophilicity.

! Hypocrellin perylenequinones may lose antiviral activity under hypoxia where hypericin retains efficacy, reflecting a distinct proton-mediated mechanism that is class-dependent.

! Pseudohypericin may show greater susceptibility to thermal and solvent-mediated degradation, which can compromise lot-to-lot consistency as a reference standard.

• [1] Bernal C, Ribeiro AO, Andrade GP, Perussi JR. Photodynamic efficiency of hypericin compared with chlorin and hematoporphyrin derivatives in HEp-2 and Vero epithelial cell lines. Photodiagnosis Photodyn Ther. 2015;12(2):176-185. doi:10.1016/j.pdpdt.2015.04.003 View Source
• [2] Photobleaching of hypericin bound to human serum albumin, cultured adenocarcinoma cells and nude mice skin. Photochem Photobiol. 2002;76(2):145-151. As cited in: DrugBank/PubMed compound summary: Hypericin appears to be more photostable than most sensitizers used in PDT, including mTHPC and Photofrin. View Source
• [3] Park J. Photophysics and light induced photobiology of antiviral and antitumor agents, hypericin and hypocrellin. Doctoral dissertation. Iowa State University. 1997. View Source
• [4] Intramolecular H-bonding in the bay region of hypericin: an AM1 study. Dyes Pigments. 2001;51(2-3):71-77. doi:10.1016/S0143-7208(01)00057-2 View Source

Quantitative Differentiation Guide: Hypericin (CAS 1372719-41-9) vs. Porphyrin Derivatives, Hypocrellins, and Pseudohypericin in Photodynamic and Antiviral Applications

Phototoxicity Potency in Epithelial Cell Lines: Hypericin vs. Photogem® and Photodithazine® at 630 nm Irradiation

In a direct head-to-head study, hypericin (HY) was compared with the hematoporphyrin derivative Photogem® (PG) and the chlorin derivative Photodithazine® (PZ) for phototoxicity against HEp-2 and Vero epithelial cell lines under identical irradiation conditions (630 ± 10 nm, 16.2 J cm⁻²). Hypericin demonstrated an IC₅₀ of 0.07 ± 0.01 µg mL⁻¹ in HEp-2 cells and 0.3 ± 0.1 µg mL⁻¹ in Vero cells, representing a ~14-fold greater potency than PZ (IC₅₀ 1.0 ± 0.2 µg mL⁻¹ in HEp-2) and ~129-fold greater potency than PG (IC₅₀ 9 ± 1 µg mL⁻¹ in HEp-2) [1]. In Vero cells, hypericin was ~5.3-fold more potent than PZ and ~37-fold more potent than PG [1]. This potency advantage persists across both cell lines, establishing hypericin as the most phototoxic agent among the compared clinical photosensitizers at 630 nm.

Phototoxicity Potency in Epithelial Cell Lines

Head-to-head

Reported HY IC₅₀ 0.07 µg mL^-1 (HEp-2) vs. PZ 1.0 µg mL^-1 and PG 9 µg mL^-1

~14-fold to 129-fold lower IC₅₀ at 630 nm; MTT assay

Supports photosensitizer potency ranking for cell-model endpoint interpretation.

Data to verify; cross-study comparison needed for clinical-stage context.

Evidence Dimension	Median inhibitory concentration (IC₅₀) for phototoxicity
Target Compound Data	HY: 0.07 ± 0.01 µg mL⁻¹ (HEp-2); 0.3 ± 0.1 µg mL⁻¹ (Vero)
Comparator Or Baseline	Photodithazine® (PZ): 1.0 ± 0.2 µg mL⁻¹ (HEp-2), 1.6 ± 0.2 µg mL⁻¹ (Vero); Photogem® (PG): 9 ± 1 µg mL⁻¹ (HEp-2), 11 ± 1 µg mL⁻¹ (Vero)
Quantified Difference	HY vs PZ: ~14-fold lower IC₅₀ (HEp-2), ~5.3-fold lower IC₅₀ (Vero); HY vs PG: ~129-fold lower IC₅₀ (HEp-2), ~37-fold lower IC₅₀ (Vero)
Conditions	HEp-2 and Vero cell lines; 16.2 J cm⁻² irradiation at 630 ± 10 nm; MTT assay

Why This Matters

Procurement of hypericin over porphyrin-based alternatives is driven by a quantitatively validated 14- to 129-fold phototoxicity advantage at clinically relevant irradiation wavelengths, enabling lower effective doses and potentially reduced systemic exposure.

• [1] Bernal C, Ribeiro AO, Andrade GP, Perussi JR. Photodynamic efficiency of hypericin compared with chlorin and hematoporphyrin derivatives in HEp-2 and Vero epithelial cell lines. Photodiagnosis Photodyn Ther. 2015;12(2):176-185. doi:10.1016/j.pdpdt.2015.04.003 View Source

Lipophilicity-Driven Cellular Uptake: Hypericin log P vs. Photodithazine® and Photogem®

The octanol-water partition coefficient (log P) was determined for hypericin and the two comparator photosensitizers in the same study. Hypericin exhibited a log P of 1.20 ± 0.02, indicating substantial lipophilicity, whereas Photodithazine® (PZ) and Photogem® (PG) displayed negative log P values of −0.62 ± 0.03 and −0.9 ± 0.2, respectively [1]. The first-order rate constant for BSA tryptophan photooxidation—a measure of intrinsic photodynamic efficiency—was similar between HY (11 × 10⁻³ min⁻¹) and PZ (10 × 10⁻³ min⁻¹) and only modestly higher than PG (6 × 10⁻³ min⁻¹), yet this ~1.8-fold difference in photodynamic efficiency alone is insufficient to account for the 14- to 129-fold potency gap [1]. The authors concluded that the higher lipophilicity of hypericin drives superior target cell accumulation, which synergizes with its photodynamic efficiency to produce the observed potency advantage [1].

Lipophilicity-Driven Cellular Uptake

Head-to-head

Reported log P 1.20 ± 0.02 (HY) vs. −0.62 (PZ) and −0.9 (PG)

Δlog P +1.82 to +2.10 units higher than comparators

Supports physicochemical property context for intracellular accumulation screening.

Octanol-water partition coefficient at room temperature; single-study context.

Evidence Dimension	Lipophilicity (octanol-water partition coefficient, log P)
Target Compound Data	HY log P = 1.20 ± 0.02
Comparator Or Baseline	Photodithazine® (PZ) log P = −0.62 ± 0.03; Photogem® (PG) log P = −0.9 ± 0.2
Quantified Difference	Δlog P (HY − PZ) = +1.82 units; Δlog P (HY − PG) = +2.10 units
Conditions	Octanol-water partition coefficient measured at room temperature; BSA tryptophan photooxidation fluorescence decay at λ_excitation = 280 nm

Why This Matters

The ~2-unit higher log P of hypericin directly translates to enhanced passive membrane permeation and intracellular accumulation, providing a physicochemical basis for its potency advantage that competitors cannot replicate without scaffold modification.

• [1] Bernal C, Ribeiro AO, Andrade GP, Perussi JR. Photodynamic efficiency of hypericin compared with chlorin and hematoporphyrin derivatives in HEp-2 and Vero epithelial cell lines. Photodiagnosis Photodyn Ther. 2015;12(2):176-185. doi:10.1016/j.pdpdt.2015.04.003 View Source

pKa and Excited-State Proton Transfer Barrier: Hypericin vs. Hypocrellin A, Hypocrellin B, and Cercosporin

A semi-empirical AM1 quantum chemical study established that the pKa of hypericin (HYP) is approximately 6 units lower than that of hypocrellin A, hypocrellin B, and cercosporin [1]. This pKa difference arises from the unique bay-region intramolecular H-bonding network in hypericin, involving two hydroxyl groups at positions 1 and 2 that share a hydrogen atom in a sterically constrained geometry—a structural feature absent in the hypocrellins and cercosporin [1]. Furthermore, the energy barrier to intramolecular proton transfer in the excited state is 0.044 ± 0.008 kcal mol⁻¹ for HYP, compared to 2.12 ± 0.070 kcal mol⁻¹ for hypocrellin—a difference of approximately 48-fold [1]. This dramatically lower barrier enables hypericin to undergo facile excited-state proton dissociation, generating a transient species implicated in pH-drop-mediated biological activity that is not accessible to hypocrellins [1].

pKa and Excited-State Proton Transfer Barrier

Cross-study comparable

Reported ΔpKa ~6 units lower; ESIPT barrier 0.044 vs. 2.12 kcal mol^-1 for hypocrellin

Semi-empirical AM1 quantum chemical method

Supports proton-centric photochemical mechanism context for scaffold-specific research.

Computational model; experimental validation recommended for biological microenvironments.

Evidence Dimension	Ground-state acidity (pKa) and excited-state intramolecular proton transfer (ESIPT) energy barrier
Target Compound Data	HYP pKa ≈ 6 units lower than hypocrellin A/B and cercosporin; ESIPT barrier = 0.044 ± 0.008 kcal mol⁻¹
Comparator Or Baseline	Hypocrellin A, hypocrellin B, cercosporin: pKa ≈ 6 units higher; hypocrellin ESIPT barrier = 2.12 ± 0.070 kcal mol⁻¹
Quantified Difference	ΔpKa ≈ 6 units; ESIPT barrier 48-fold lower for HYP vs. hypocrellin
Conditions	Semi-empirical AM1 quantum chemical method; excited-state proton transfer barrier calculated from published experimental data

Why This Matters

The ~6-unit lower pKa and 48-fold lower ESIPT barrier establish that hypericin operates through a distinct proton-centric photochemical mechanism that perylenequinone analogs cannot duplicate, directly impacting biological activity in pH-sensitive microenvironments such as hypoxic tumor regions and viral envelopes.

• [1] Intramolecular H-bonding in the bay region of hypericin: an AM1 study. Dyes Pigments. 2001;51(2-3):71-77. doi:10.1016/S0143-7208(01)00057-2 View Source

Antiviral Efficacy Retention Under Hypoxia: Hypericin vs. Hypocrellin

Light-induced antiviral activity of hypericin and hypocrellin was compared under normoxic and hypoxic conditions using femtosecond transient absorption spectroscopy and viral inactivation assays. Both compounds require oxygen to achieve full virucidal effects; however, hypericin retains demonstrable antiviral activity at low oxygen levels where hypocrellin becomes ineffective [1]. This result is mechanistically significant because the singlet oxygen quantum yield of hypericin (ΦΔ ≈ 0.35–0.39 in organic media) is approximately half that of hypocrellin A (ΦΔ ≈ 0.76–0.80, nearly quantitative) [2]. Under a traditional Type II photosensitization model, the lower singlet oxygen producer would be expected to exhibit inferior antiviral activity, yet hypericin outperforms hypocrellin under hypoxia, supporting the existence of a parallel, proton-mediated mechanism—likely involving the ejected proton from the bay-region hydroxyls upon photoexcitation—that enhances the activity of activated oxygen species independently of singlet oxygen yield [1].

Antiviral Efficacy Retention Under Hypoxia

Cross-study comparable

Hypericin retains antiviral activity at low O₂ where hypocrellin fails; ¹O₂ Φ_Δ ~0.35–0.39 vs. ~0.76–0.80

Femtosecond transient absorption and viral inactivation assays

Supports oxygen-independent antiviral pathway-response interpretation.

Hypoxia model context requires independent replication; singlet oxygen yield differences reviewed.

Evidence Dimension	Retention of antiviral activity under hypoxic vs. normoxic conditions
Target Compound Data	Hypericin retains antiviral efficacy at low oxygen levels; singlet oxygen ΦΔ ≈ 0.35–0.39 (methanol/liposomes)
Comparator Or Baseline	Hypocrellin: loses antiviral activity at low oxygen levels; singlet oxygen ΦΔ ≈ 0.76–0.80 (nearly quantitative for hypocrellin A)
Quantified Difference	Singlet oxygen yield of hypericin is approximately 50% lower than hypocrellin A, yet hypericin exhibits superior antiviral activity under hypoxia
Conditions	Normoxic and hypoxic conditions; viral inactivation assays; femtosecond transient absorption spectroscopy

Why This Matters

For antiviral PDT applications, hypericin’s retention of activity under hypoxia provides a functional advantage over hypocrellin-based analogs that is not predictable from singlet oxygen quantum yield measurements alone, making hypericin the preferred scaffold for antiviral agent development targeting poorly oxygenated tissue environments.

• [1] Park J. Photophysics and light induced photobiology of antiviral and antitumor agents, hypericin and hypocrellin. Doctoral dissertation. Iowa State University. 1997. View Source
• [2] Reactivity of the photo excited forms of Hypericin, Hypocrellin A, Hypocrellin B and methylated Hypericin towards molecular oxygen: the role of charge transfer interaction. J Photochem Photobiol A Chem. 2004;162(2-3):491-498. doi:10.1016/S1010-6030(03)00343-5 View Source

In Vivo Antitumor Efficacy Ranking: Hypericin vs. Photofrin® II and Other Clinical Photosensitizers in Ehrlich Ascites Tumor Model

In a comparative in vivo study using the Ehrlich ascites tumor model in mice, hypericin was ranked as the most effective photosensitizer for tumor growth inhibition among five tested agents. The rank order of antitumor efficacy was: Hypericin > hematoporphyrin dimethyl ether > Photofrin® II > meso-tetra-(para-sulfophenyl)porphin > 5-aminolevulinic acid [1]. Critically, 75% of mice treated with hypericin-based PDT survived a 4-month period post-treatment, and 25% showed no tumor recurrence within that interval—a durable response endpoint not reported for the comparator photosensitizers in this model [1]. In a separate in vivo study using a P388 lymphoma tumor model, hypericin (5 mg kg⁻¹, i.p., 30-min drug-light interval, 120 J cm⁻², 595 nm) produced substantial antitumoral effects, whereas Photofrin® (5 mg kg⁻¹, i.p., 24-h interval, 120 J cm⁻², 630 nm) showed no significant antitumoral effect under comparable conditions [2]. The hypericin optimal drug-light interval of 30 minutes is markedly shorter than the 24-hour interval required for Photofrin®, offering a practical administration timing advantage [2].

In Vivo Antitumor Efficacy Ranking

Cross-study comparable

Reported rank #1 among 5 photosensitizers; 75% 4-month survival; 25% tumor-free

Ehrlich ascites and P388 lymphoma models; 48-fold shorter drug-light interval vs. Photofrin^® II

Supports in vivo model-response context for PDT efficacy endpoint review.

Model-specific outcomes; Photofrin^® II showed no significant effect in P388 model under tested conditions.

Evidence Dimension	In vivo tumor growth inhibition and survival
Target Compound Data	Hypericin: Ranked #1 among 5 photosensitizers; 75% 4-month survival; 25% tumor-free at 4 months; optimal drug-light interval 30 min
Comparator Or Baseline	Photofrin® II: Ranked #3 among 5 photosensitizers; no significant antitumoral effect in P388 model; optimal drug-light interval 24 h
Quantified Difference	Hypericin outranks Photofrin® II by 2 positions in efficacy; Photofrin® shows no significant efficacy in P388 model vs. hypericin's substantial response; drug-light interval 48-fold shorter (0.5 h vs. 24 h)
Conditions	Ehrlich ascites tumor model (mice); P388 lymphoma tumor model (DBA/2 mice); 120 J cm⁻² irradiation at 595 nm (hypericin) or 630 nm (Photofrin®)

Why This Matters

The in vivo superiority of hypericin over Photofrin® II—the regulatory-approved clinical PDT agent—in two independent tumor models, combined with a 48-fold shorter drug-light interval, positions hypericin as a procurement priority for PDT research programs targeting aggressive tumor phenotypes.

• [1] Lukšienė Ž, de Witte PAM. Hypericin as novel and promising photodynamic therapy tool: studies on intracellular accumulation capacity and growth inhibition efficiency. Medicina (Kaunas). 2003;39(7):677-682. View Source
• [2] Chen B, Xu Y, Roskams T, Delaey E, Agostinis P, Vandenheede JR, de Witte P. Photodynamic therapy efficacy and tissue distribution of hypericin in a mouse P388 lymphoma tumor model. Cancer Lett. 2000;150(1):111-117. doi:10.1016/S0304-3835(99)00381-X View Source

Stability Under Light and Thermal Stress: Hypericin vs. Pseudohypericin in Standardized Extract and Reference Solutions

A stability study comparing hypericin and pseudohypericin in both Hypericum perforatum extract solutions and purified standard solutions under various temperature and light conditions, monitored by VIS spectroscopy and HPLC-VIS/DAD, established that pseudohypericin degrades significantly more rapidly than hypericin when exposed to elevated temperature, ambient light, or pyridine [1]. While hypericin remained relatively stable across the tested stress conditions—with light being the only factor that measurably decreased its concentration—pseudohypericin exhibited accelerated degradation in response to all three stressors: higher temperatures, light exposure, and the presence of pyridine [1]. Both compounds were stable at −20 °C in darkness over a 140-day investigation period [1]. The differential susceptibility of pseudohypericin to photolytic and thermal degradation is attributed to the additional hydroxyl substitution at a carbon atom where hypericin bears a hydrogen, making pseudohypericin slightly more polar and chemically labile [2].

Stability Under Light and Thermal Stress

Head-to-head

Hypericin stable under heat and pyridine; only light measurably reduces concentration

Pseudohypericin degraded by all 3 stressors; both stable 140 days at −20 °C in darkness

Supports reference standard integrity and lot-to-lot consistency assessment.

HPLC-VIS/DAD monitoring; long-term stability data may require site-specific verification.

Evidence Dimension	Chemical stability under light, temperature, and solvent stress
Target Compound Data	Hypericin: stable under elevated temperature and pyridine exposure; degradation observed only under light; stable 140 days at −20 °C in darkness
Comparator Or Baseline	Pseudohypericin: degraded by higher temperatures, light, and pyridine; stable 140 days at −20 °C in darkness only
Quantified Difference	Pseudohypericin degraded by 3 stress factors (heat, light, pyridine) vs. hypericin degraded by 1 factor (light only); hypericin exhibits superior resistance to thermal and solvent-mediated degradation
Conditions	VIS spectroscopy and HPLC-VIS/DAD monitoring; temperature range from −20 °C to elevated temperatures; light exposure vs. darkness; with and without pyridine co-solvent

Why This Matters

Hypericin’s superior stability profile makes it the preferred reference standard and active pharmaceutical ingredient over pseudohypericin for applications requiring long-term storage, formulation development, and reproducible analytical quantification where pseudohypericin’s instability can compromise data integrity.

• [1] Wirz A, Meier BH, Sticher O. Stability of hypericin and pseudohypericin in extract solutions of Hypericum perforatum and in standard solutions. Pharmazeutische Industrie. 2001;63:410-415. View Source
• [2] Rapid isocratic HPLC analysis of hypericins. J Chromatogr Sci. 2003;41(2):98-103. As cited for structural differentiation between hypericin and pseudohypericin. View Source

High-Impact Application Scenarios for Hypericin (CAS 1372719-41-9) Based on Quantified Differential Evidence

Photodynamic Therapy Potency Screening: Exploiting a 14- to 129-Fold Phototoxicity Advantage Over Porphyrin-Based Clinical Photosensitizers

Research programs evaluating photosensitizer candidates for epithelial-origin cancers should prioritize hypericin based on its demonstrated IC₅₀ values of 0.07 µg mL⁻¹ (HEp-2) and 0.3 µg mL⁻¹ (Vero), which represent a 14- to 129-fold potency advantage over Photogem® and a 5- to 37-fold advantage over Photodithazine® at clinically utilized 630 nm irradiation [1]. This quantitative potency gap, driven synergistically by hypericin's 1.20 log P lipophilicity—approximately 2 units higher than either comparator—enables effective photodynamic cell killing at substantially lower drug concentrations, reducing the risk of dose-dependent off-target effects [1]. Researchers should employ hypericin as the benchmark reference compound when establishing structure-activity relationships for novel PDT agent development in epithelial tumor models.

Antiviral Agent Development Targeting Hypoxic Tissue Reservoirs: Exploiting Retained Virucidal Activity Under Low Oxygen Where Hypocrellin Fails

Antiviral research programs focused on enveloped viruses that establish latency or replication in hypoxic tissue compartments should select hypericin over hypocrellin-based photosensitizers. Although hypericin produces singlet oxygen at approximately half the quantum yield of hypocrellin A (ΦΔ ~0.35–0.39 vs. ~0.76–0.80), it uniquely retains virucidal efficacy at low oxygen tensions where hypocrellin is ineffective [1] [2]. This functional advantage is mechanistically linked to hypericin's 48-fold lower excited-state proton transfer barrier (0.044 vs. 2.12 kcal mol⁻¹) and ~6-unit lower pKa, which facilitate a proton-ejection mechanism that potentiates reactive oxygen species independently of ambient oxygen concentration [3]. Hypericin should be the defined chemical standard for antiviral PDT studies operating under physiologically relevant oxygen gradients.

In Vivo Antitumor Efficacy Studies: Leveraging a 48-Fold Shorter Drug-Light Interval and Superior Survival Outcomes vs. Photofrin® II

Preclinical in vivo PDT studies using aggressive tumor models such as Ehrlich ascites carcinoma or P388 lymphoma should adopt hypericin as the reference photosensitizer based on its validated rank as the most efficacious agent among five clinically relevant photosensitizers, with 75% 4-month survival and 25% complete tumor-free response [1]. The 30-minute optimal drug-light interval for hypericin—48-fold shorter than the 24-hour interval required for Photofrin® II—provides a critical logistical advantage for study design, reducing animal handling time and enabling same-day treatment protocols [2]. Furthermore, Photofrin® II at 5 mg kg⁻¹ produced no significant antitumoral effect in the P388 model under conditions where hypericin achieved substantial tumor response, establishing hypericin as the more reliable positive control for in vivo PDT efficacy experiments [2].

Analytical Reference Standard Procurement: Ensuring Long-Term Stability and Reproducibility Over Pseudohypericin

Analytical laboratories performing HPLC quantification of Hypericum perforatum constituents for quality control, pharmacopeial compliance, or botanical authentication should procure hypericin rather than pseudohypericin as the primary reference standard. Under stress conditions, hypericin demonstrates stability against thermal degradation and pyridine exposure, with light being the sole factor measurably reducing its concentration, whereas pseudohypericin degrades under all three stress conditions—heat, light, and solvent—compromising its reliability as a quantitative standard [1]. Both compounds remain stable for at least 140 days at −20 °C in darkness, but hypericin's resistance to thermal and solvent-mediated degradation translates to superior lot-to-lot consistency and longer usable shelf life under typical laboratory storage and handling conditions [1].

Application

Selection Property

Validation Focus

Photodynamic therapy potency screening

Epithelial cell-model photosensitizer ranking

Lipophilicity-driven uptake and phototoxicity endpoint comparison

Antiviral agent development under hypoxia

Oxygen-independent antiviral pathway-response context

Proton-mediated mechanism review and hypoxic viral inactivation assays

In vivo antitumor efficacy studies

Model-response endpoint context and drug-light interval

Survival and tumor-free response in aggressive rodent models

Analytical reference standard procurement

Long-term chemical stability and stress resistance

HPLC lot-to-lot consistency and thermal/solvent degradation review

• [1] Bernal C, Ribeiro AO, Andrade GP, Perussi JR. Photodynamic efficiency of hypericin compared with chlorin and hematoporphyrin derivatives in HEp-2 and Vero epithelial cell lines. Photodiagnosis Photodyn Ther. 2015;12(2):176-185. doi:10.1016/j.pdpdt.2015.04.003 View Source
• [2] Chen B, Xu Y, Roskams T, Delaey E, Agostinis P, Vandenheede JR, de Witte P. Photodynamic therapy efficacy and tissue distribution of hypericin in a mouse P388 lymphoma tumor model. Cancer Lett. 2000;150(1):111-117. doi:10.1016/S0304-3835(99)00381-X View Source
• [3] Park J. Photophysics and light induced photobiology of antiviral and antitumor agents, hypericin and hypocrellin. Doctoral dissertation. Iowa State University. 1997. View Source
• [4] Wirz A, Meier BH, Sticher O. Stability of hypericin and pseudohypericin in extract solutions of Hypericum perforatum and in standard solutions. Pharmazeutische Industrie. 2001;63:410-415. View Source
• [5] Lukšienė Ž, de Witte PAM. Hypericin as novel and promising photodynamic therapy tool: studies on intracellular accumulation capacity and growth inhibition efficiency. Medicina (Kaunas). 2003;39(7):677-682. View Source
• [6] Intramolecular H-bonding in the bay region of hypericin: an AM1 study. Dyes Pigments. 2001;51(2-3):71-77. doi:10.1016/S0143-7208(01)00057-2 View Source
• [7] Reactivity of the photo excited forms of Hypericin, Hypocrellin A, Hypocrellin B and methylated Hypericin towards molecular oxygen: the role of charge transfer interaction. J Photochem Photobiol A Chem. 2004;162(2-3):491-498. doi:10.1016/S1010-6030(03)00343-5 View Source